4-(Ethylamino)-3-nitrobenzonitrile
Overview
Description
The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. The structural formula shows the arrangement of atoms and bonds in the molecule.
Synthesis Analysis
This involves studying the methods used to synthesize the compound. It includes the starting materials, reaction conditions, and the yield of the product.Molecular Structure Analysis
This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, reaction conditions, and the mechanism of the reaction.Physical And Chemical Properties Analysis
This involves determining properties such as melting point, boiling point, solubility, density, refractive index, and specific rotation. The chemical properties include reactivity, acidity or basicity, and redox potential.Scientific Research Applications
Crystal Structure and Molecular Packing
Research has demonstrated that derivatives of 4-(Ethylamino)-3-nitrobenzonitrile, such as N,N'-diethyl-4-nitrobenzene-1,3-diamine and 2,6-bis(ethylamino)-3-nitrobenzonitrile, exhibit unique crystal structures and molecular packing patterns. These compounds form intramolecular and intermolecular hydrogen bonds, resulting in one-dimensional chains and two-dimensional networks, respectively. Such molecular arrangements are pivotal in understanding the solid-state properties and potential applications in materials science (Payne et al., 2010).
Catalytic Hydrogenation
The compound has been used in studies exploring the hydrogenation of nitrobenzonitriles using Raney nickel catalysts. The research indicates that the position of the nitro group relative to the nitrile group significantly influences the hydrogenation process, leading to the formation of primary amines. This finding is crucial for the synthesis of various amines and related compounds in organic chemistry (Koprivova & Červený, 2008).
Thermophysical Properties
A study on the heat capacities and enthalpies of transitions of nitrobenzonitriles, including the 4-(Ethylamino)-3-nitrobenzonitrile isomer, has provided valuable data on their thermophysical behavior. This information is essential for the development of processes and materials that require precise thermal management (Jiménez et al., 2002).
Solubility in Binary Solvent Mixtures
The solubility of 4-nitrobenzonitrile in various binary solvent mixtures has been experimentally determined, offering insights into its solvation mechanisms and interactions. Such studies are critical for optimizing conditions in chemical reactions and processes involving this compound (Wanxin et al., 2018).
Safety And Hazards
This involves studying the toxicity, flammability, and environmental impact of the compound. Material Safety Data Sheets (MSDS) are often used as a source of this information.
Future Directions
This involves predicting or suggesting future research directions. It could include potential applications, modifications to improve its properties, or new reactions that it could undergo.
I hope this general information is helpful. If you have a different chemical compound or a more specific question, feel free to ask!
properties
IUPAC Name |
4-(ethylamino)-3-nitrobenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-2-11-8-4-3-7(6-10)5-9(8)12(13)14/h3-5,11H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIOBDXXEMGRNQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C=C(C=C1)C#N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50389458 | |
Record name | 4-(ethylamino)-3-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50389458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Ethylamino)-3-nitrobenzonitrile | |
CAS RN |
90349-18-1 | |
Record name | 4-(ethylamino)-3-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50389458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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